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Compound of Interest

Compound Name: Lithium chloride hydrate

Cat. No.: B090770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of lithium chloride

dihydrate (LiCl·2H₂O), a compound of interest in various scientific and pharmaceutical

applications. This document outlines the key crystallographic parameters, atomic coordinates,

and the experimental protocol for its structural determination, presenting the data in a clear and

accessible format for researchers.

Crystallographic Data
Lithium chloride dihydrate crystallizes in a monoclinic system, which is characterized by three

unequal axes with one oblique angle. The crystal structure was determined by single-crystal X-

ray diffraction.[1]

The fundamental crystallographic data for lithium chloride dihydrate are summarized in the

table below, based on the findings published by Sohr, Schmidt, and Voigt in 2018.[1]
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Parameter Value

Chemical Formula LiCl·2H₂O

Crystal System Monoclinic

Space Group P 1 2₁/c 1

Unit Cell Dimensions

a 6.0838 Å

b 9.3592 Å

c 6.0632 Å

α 90°

β 113.543°

γ 90°

Unit Cell Volume 316.5 Å³

Z (Formula units per cell) 4

Atomic Coordinates
The precise arrangement of atoms within the unit cell is defined by their fractional coordinates.

The following table details the atomic positions for lithium, chlorine, oxygen, and hydrogen

atoms in the asymmetric unit of the lithium chloride dihydrate crystal structure.
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Atom Wyckoff Symbol x y z

Li1 4e 0.2913 0.0890 0.2072

Cl1 4e 0.2228 0.3835 0.2224

O1 4e 0.0418 0.0388 0.3855

O2 4e 0.6129 0.0249 0.4309

H1 4e 0.031 0.103 0.490

H2 4e -0.076 0.016 0.280

H3 4e 0.621 -0.040 0.531

H4 4e 0.729 0.049 0.400

Experimental Protocols
The determination of the crystal structure of lithium chloride dihydrate involved a systematic

experimental workflow. The key stages of this process are outlined below.

Crystal Synthesis and Preparation
Single crystals of lithium chloride dihydrate were prepared from an aqueous solution of lithium

chloride. The crystallization process was carefully controlled to ensure the formation of high-

quality single crystals suitable for X-ray diffraction analysis.

Single-Crystal X-ray Diffraction Data Collection
A suitable single crystal of lithium chloride dihydrate was selected and mounted on a

goniometer head. The crystal was then placed in a stream of cold nitrogen gas to maintain a

stable temperature during data collection. X-ray diffraction data were collected using a

diffractometer equipped with a monochromatic X-ray source. The instrument recorded the

intensities and positions of the diffracted X-ray beams as the crystal was rotated.

Structure Solution and Refinement
The collected diffraction data were processed to determine the unit cell parameters and space

group. The crystal structure was solved using direct methods, which provided an initial model of
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the atomic arrangement. This model was then refined using full-matrix least-squares

techniques. The refinement process adjusted the atomic coordinates and displacement

parameters to achieve the best possible agreement between the observed and calculated

diffraction intensities. The positions of the hydrogen atoms were also located and refined.

Visualizations
Experimental Workflow for Crystal Structure
Determination
The following diagram illustrates the logical flow of the experimental and computational steps

involved in determining the crystal structure of lithium chloride dihydrate.
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Experimental workflow for determining the crystal structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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